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Compound of Interest

Compound Name:
4-(ethoxymethyl)-1-ethyl-3-methyl-

1H-pyrazole

CAS No.: 1004643-53-1

Cat. No.: B3415180

Get Quote

Executive Summary
In drug design, the modulation of the 4-position on the pyrazole ring is a critical strategy for

optimizing potency and metabolic stability. While 4-methylpyrazole (Fomepizole) is a classic

Alcohol Dehydrogenase (ADH) inhibitor, the introduction of alkoxymethyl groups—

methoxymethyl (-CH₂OCH₃) and ethoxymethyl (-CH₂OCH₂CH₃)—alters the physicochemical

landscape significantly.[1]

4-(Methoxymethyl)pyrazole: Often serves as a "magic methyl" bioisostere for hydroxymethyl

metabolites, maintaining polarity while blocking glucuronidation.[1] It is generally more

metabolically labile due to rapid O-demethylation.[1]

4-(Ethoxymethyl)pyrazole: Introduces increased steric bulk and lipophilicity (ΔLogP ≈ +0.5).

[1] It is frequently used to probe the size of hydrophobic pockets (e.g., in kinases like JNK3

or viral proteases) but often shows reduced potency in tight binding pockets compared to its

methoxy analog due to steric clashes.
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Physicochemical & Structural Analysis
The transition from a methoxy to an ethoxy group is not merely an addition of a methylene unit;

it fundamentally changes the molecular volume and lipophilicity profile.

Table 1: Comparative Physicochemical Properties

Property
4-
(Methoxymethyl)py
razole

4-
(Ethoxymethyl)pyra
zole

Impact on
Bioactivity

Formula C₅H₈N₂O C₆H₁₀N₂O

Ethoxy analog has

higher MW (+14 Da).

[1]

Steric Volume Lower Higher

Ethoxy can clash with

"gatekeeper" residues

in kinases.

LogP (Est.) ~0.45 ~0.94

Ethoxy increases

membrane

permeability but

decreases solubility.

[1]

H-Bond Acceptors 2 (N, O) 2 (N, O)

Identical, but the ethyl

group may shield the

oxygen acceptor.

Rotatable Bonds 2 3

Ethoxy introduces

higher entropic

penalty upon binding.

[1]

Electronic Effect Electron-donating (+I) Electron-donating (+I)

Similar induction;

slight difference in

dipole moment.[1]
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Case Study A: Alcohol Dehydrogenase (ADH) Inhibition
Mechanism: Pyrazoles coordinate to the catalytic Zinc ion in ADH.

Performance:

4-Methylpyrazole (Fomepizole) is the gold standard (ngcontent-ng-c4120160419=""

_nghost-ng-c3115686525="" class="inline ng-star-inserted">

).

4-(Methoxymethyl) analogs show reduced affinity compared to the methyl parent because

the ether oxygen can interfere with the hydrophobic lining of the ADH substrate pocket.

4-(Ethoxymethyl) analogs are generally weaker inhibitors.[1] The ADH active site has a

"tunnel" shape that tolerates small hydrophobic groups (methyl, iodo) but rejects bulkier,

flexible ethers. The ethoxy group creates steric hindrance without adding significant

binding energy.

Case Study B: Kinase Inhibition (JNK3 / JAK Pathways)
In kinase inhibitor design (e.g., JNK3 inhibitors), the pyrazole 4-position often points towards

the solvent front or a specific "gatekeeper" region.[1]

Observation: In SAR studies of 4-substituted pyrazoles, the methoxymethyl group is often

tolerated as a polar solubilizing group.[1]

Contrast: The ethoxymethyl group often leads to a drop in potency (5-10 fold).[1] This is

attributed to the "entropic penalty" of the flexible ethyl chain and the steric clash with

residues like Methionine or Threonine in the ATP-binding pocket.

Exception: If the pocket is large and hydrophobic (e.g., in certain viral proteases), the

ethoxymethyl group can improve binding via hydrophobic displacement of water molecules.

Case Study C: Metabolic Stability (Microsomal Stability)
4-(Methoxymethyl): Susceptible to O-demethylation by CYP450 enzymes (mainly

CYP2D6/3A4), leading to the primary alcohol (4-hydroxymethylpyrazole), which is then

rapidly glucuronidated and excreted.[1]
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4-(Ethoxymethyl): Undergoes O-deethylation.[1] While the mechanism is similar, the rate of

deethylation is often slower than demethylation for sterically unhindered ethers, potentially

extending the half-life (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525=""

class="inline ng-star-inserted">

). However, the resulting metabolite is the same (4-hydroxymethylpyrazole).

Mechanistic Visualization
The following diagram illustrates the metabolic fate and steric impact of these analogs.
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Figure 1: Comparative pathway showing the steric impact on binding (Top) and metabolic

clearance routes (Bottom).[1]

Experimental Protocols
To validate the bioactivity differences, the following protocols are recommended.

Protocol A: Synthesis of 4-Alkoxymethylpyrazoles
This protocol ensures high purity for biological testing.[1]
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Starting Material: 4-Chloromethylpyrazole hydrochloride.[1]

Alkylation:

Dissolve starting material in the corresponding alcohol (Methanol for methoxy, Ethanol for

ethoxy).

Add 2.5 equivalents of Sodium Alkoxide (NaOMe or NaOEt).

Reflux for 4-6 hours under Nitrogen.

Workup: Neutralize with acetic acid, evaporate solvent, and extract with Ethyl Acetate.

Purification: Silica gel chromatography (Hexane:EtOAc 3:1).[1]

Validation: Confirm structure via ¹H-NMR (Look for singlet at ~3.3 ppm for -OCH₃ vs

triplet/quartet for -OCH₂CH₃).[1]

Protocol B: In Vitro ADH Inhibition Assay
To compare potency directly.

Reagents: Yeast ADH (Sigma), Ethanol (substrate), NAD+ (cofactor), Pyrophosphate buffer

(pH 8.8).[1]

Setup: Prepare serial dilutions of the pyrazole analog (0.1 µM to 100 µM).

Reaction:

Mix Buffer, NAD+ (2.5 mM), and Inhibitor in a cuvette.

Initiate reaction with Ethanol (0.6 M).[1]

Measurement: Monitor NADH formation at 340 nm for 3 minutes.

Analysis: Plot Lineweaver-Burk graphs to determine ngcontent-ng-c4120160419="" _nghost-

ng-c3115686525="" class="inline ng-star-inserted">
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. Expect

for methoxymethyl to be lower (better) than ethoxymethyl.

References
Fomepizole and ADH Inhibition: McMartin, K. E., et al. "Kinetics of the interaction of 4-

methylpyrazole with alcohol dehydrogenase." Journal of Pharmacology and Experimental

Therapeutics, 1975. Link

Pyrazole SAR in Kinases: Bhagwat, S. S., et al. "4-Substituted pyrazoles as novel p38

kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2002. Link

Metabolic Stability of Ethers: Smith, D. A. "Design of drugs involving the modulation of

metabolism."[2][3] Methods and Principles in Medicinal Chemistry, 2006. Link[1]

Dengue Virus Inhibitor SAR: Determining the effect of 4-alkoxymethyl substituents on

triazole/pyrazole scaffolds. Journal of Biomolecular Structure and Dynamics, 2022. Link[1]

General Pyrazole Chemistry: Elguero, J. "Pyrazoles and their Benzo Derivatives."

Comprehensive Heterocyclic Chemistry II, 1996. Link

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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